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An In-depth Technical Guide to the Thermodynamic Properties of Selenium Fluoride
Compounds

This technical guide provides a comprehensive overview of the thermodynamic properties of
key selenium fluoride compounds, including selenium hexafluoride (SeFe), selenium
tetrafluoride (SeFa), diselenium difluoride (SezF2), and selenium difluoride (SeFz). The
information is intended for researchers, scientists, and professionals in drug development and
materials science who require detailed data and experimental context for these highly reactive
compounds.

Introduction to Selenium Fluorides

Selenium, a member of the chalcogen group, forms a series of binary fluorides with oxidation
states ranging from +1 to +6. These compounds are of significant interest due to their unique
chemical reactivity and potential applications as fluorinating agents and in high-energy
materials. Understanding their thermodynamic properties is critical for predicting their stability,
reactivity, and behavior in chemical processes. This guide summarizes key thermodynamic
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data, details the experimental methodologies used for their determination, and provides logical
workflows for these experimental processes.

Thermodynamic Data of Selenium Fluoride
Compounds

The thermodynamic properties of selenium fluorides are crucial for modeling their behavior.
The following tables summarize the most critical experimentally determined and calculated
thermodynamic data for SeFs, SeFas, and other related species.

Selenium Hexafluoride (SeFe)

Selenium hexafluoride is a colorless, highly toxic gas. It is the most stable of the selenium
fluorides.[1] Its thermodynamic properties have been determined through various experimental
techniques, most notably fluorine bomb calorimetry.[2][3]

Table 1: Thermodynamic Properties of Selenium Hexafluoride (SeFe)
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Property Value Units Notes
Gas phase;
Standard Enthalpy of determined by
. -266.95 + 0.14 kcallmol .
Formation (AfH29s) fluorine bomb

calorimetry[2][3]

Converted from

-1117.0 kJ/mol
kcal/mol[4]

Standard Molar

313.8 J/(mol-K) Gas phase[5]
Entropy (S°29s)
Molar Heat Capacity

110.5 J/(mol-K) Gas phase[5]
(Cp2sgs)
Enthalpy of Fusion

7.1 kJ/mol [5]
(AfusH)
Enthalpy of

o 18.3 kJ/mol [5]

Vaporization (AvapH)
Melting Point -39°C/-38 °F [1]
Sublimation Point -46.6 °C/-51.9 °F [5]

| Se-F Bond Dissociation Energy | 90 | kcal/mol | Adiabatic and diabatic values[6][7] |

Selenium Tetrafluoride (SeFa)

Selenium tetrafluoride is a colorless liquid at room temperature that serves as a versatile
fluorinating agent.[8] It is significantly less stable than SeFe.

Table 2: Thermodynamic Properties of Selenium Tetrafluoride (SeFa4)
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Property Value Units Notes
Enthalpy of
Vaporization 46.4 kJ/mol At 312 K[9]
(AvapH)
~35 kJ/mol [8]
Heat of Fusion
8.2 kJ/mol [8]
(AfusH)
Melting Point -13.2°C /8.2 °F [8]
Boiling Point 101°C /214 °F [8][10]
Vapor Pressure 40 mmHg At 25 °C[8]
Se-F Bond Adiabatic and diabatic
93 kcal/mol
Dissociation Energy values[6][7]

| Electron Affinity | 1.56 | eV |[6][7] |

Other Selenium Fluorides (SezF2 and SeFz2)

Data for lower-valent selenium fluorides are less common due to their lower stability.
Diselenium difluoride (SezF2) and selenium difluoride (SeF2z) are primarily studied in the gas
phase.[11][12]

Table 3: Thermodynamic and Physical Properties of SezF2 and SeF2
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Compound Property Value Units Notes

Mentioned in
Standard

Data not thermodynami
Enthalpy of .
SezF2 . readily kJ/mol c
Formation . .
available compilations[1
(AfH°)
1][13]
Vertical value
from
SeF2 lonization Energy  10.20 eVv

Photoelectron

Spectroscopy[12]

| | Oxidation State of Se | 2 | |[14][15] |

Experimental Protocols for Thermodynamic
Measurements

The accurate determination of the thermodynamic properties of highly reactive compounds like
selenium fluorides requires specialized experimental techniques.

Fluorine Bomb Calorimetry

This is the primary method for determining the standard enthalpy of formation (AfH®) of
fluorides. The energy of formation of SeFs was measured by the direct combination of the
elements in a bomb calorimeter.[2][3]

Methodology:

o Sample Preparation: A high-purity sample of crystalline selenium is placed in a crucible
(often made of a resistant material like nickel or monel) inside a specialized high-pressure
reaction vessel, known as a "bomb."

o Assembly: The bomb is assembled, sealed, and evacuated to remove atmospheric gases.

e Fluorine Introduction: A known, high-pressure amount of pure fluorine gas is introduced into
the bomb. The amount is in stoichiometric excess to ensure complete reaction.
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Calorimeter Setup: The sealed bomb is submerged in a precisely known mass of water in a
well-insulated calorimeter. The temperature of the water is monitored with high-precision
thermometers.

Ignition and Reaction: The reaction (Se (s) + 3Fz (g) —» SeFs (g)) is initiated by passing an
electrical current through a fuse wire in contact with the selenium.

Temperature Measurement: The temperature of the calorimeter system is recorded before,
during, and after the reaction until thermal equilibrium is reached. The temperature rise is
directly proportional to the heat released by the reaction.

Energy Calculation: The energy of the reaction is calculated from the observed temperature
change and the previously determined energy equivalent of the calorimeter system.
Corrections are applied for the ignition energy and any side reactions.

Standard State Correction: The measured energy is corrected to standard state conditions
(298.15 K and 1 bar) to determine the standard enthalpy of formation, AfH®.
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Workflow for Fluorine Bomb Calorimetry of SeFs
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Logical Flow for Calculating Thermodynamic Properties from Spectroscopy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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